5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide
• InChI: InChI=1S/C11H14ClNO3S/c1-2-16-10-6-3-8(12)7-11(10)17(14,15)13-9-4-5-9/h3,6-7,9,13H,2,4-5H2,1H3
• InChI Key: PBSPRYHVKZJGNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2CC2
• Molecular Formula: C11H14ClNO3S
• Molecular Weight: 275.75 g/mol

Description

5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly used in scientific research for its ability to inhibit the activity of carbonic anhydrase enzymes.

Mechanism of Action

The mechanism of action of 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide involves the binding of the compound to the active site of carbonic anhydrase enzymes. This binding prevents the catalytic activity of the enzyme, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This mechanism has been shown to be effective in inhibiting the growth of cancer cells and reducing intraocular pressure in glaucoma patients.
Biochemical and physiological effects:
The biochemical and physiological effects of 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide are primarily related to its inhibition of carbonic anhydrase activity. This inhibition leads to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. These changes can have significant effects on physiological processes, including acid-base balance, respiration, and ion transport.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide in lab experiments is its high potency and specificity for carbonic anhydrase enzymes. This allows for precise control over the inhibition of the enzyme and the resulting physiological effects. However, the use of 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide in lab experiments is limited by its potential toxicity and the need for specialized equipment and techniques to handle the compound safely.

Future Directions

There are several potential future directions for research on 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide. One area of interest is the development of new analogs of the compound with improved pharmacological properties, such as increased potency, selectivity, and reduced toxicity. Another area of research is the investigation of the compound's effects on other physiological processes beyond carbonic anhydrase inhibition, such as inflammation and angiogenesis. Finally, there is a need for further research into the potential therapeutic applications of 5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide in conditions such as glaucoma, epilepsy, and cancer.

Scientific Research Applications

5-chloro-N-cyclopropyl-2-ethoxybenzenesulfonamide is widely used in scientific research due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons. They play a crucial role in many physiological processes, including acid-base balance, respiration, and ion transport. The inhibition of carbonic anhydrase activity has been shown to have therapeutic potential in the treatment of conditions such as glaucoma, epilepsy, and cancer.